Cas no 149373-58-0 (Potassium 3-cyano-3-phenylacrylate)

• Product Name: Potassium 3-cyano-3-phenylacrylate
• CAS No: 149373-58-0
• MF: C₁₀H₈KNO₂
• MW: 213.27432346344
• CID: 1321306
• Update Time: 2025-05-05

Potassium 3-cyano-3-phenylacrylate Chemical and Physical Properties

Names and Identifiers

• potassium 3-cyano-3-phenylacrylate
• potassium (Z)-3-cyano-3-phenylacrylate
• CTK4C6176
• CTK8E6374
• AG-L-22118
• potassium,3-cyano-3-phenylprop-2-enoate
• 3-cyano-3-phenylprop-2-enoate
• potassium
• Potassium 3-cyano-3-phenylacrylate

• Inchi： 1S/C10H7NO2.K.H/c11-7-9(6-10(12)13)8-4-2-1-3-5-8;;/h1-6H,(H,12,13);;/b9-6+;;
• InChI Key： JPKFTJUUGDVGHT-SWSRPJROSA-N
• SMILES： C(/C1C=CC=CC=1)(\C#N)=C\C(=O)O.[KH]

Additional information on Potassium 3-cyano-3-phenylacrylate

Potassium 3-cyano-3-phenylacrylate (CAS No. 149373-58-0): An Overview of Its Properties and Applications

Potassium 3-cyano-3-phenylacrylate (CAS No. 149373-58-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and stability. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Potassium 3-cyano-3-phenylacrylate.

Chemical Structure and Properties

Potassium 3-cyano-3-phenylacrylate is a potassium salt of 3-cyano-3-phenylacrylic acid. Its molecular formula is C₁₀H₇KNO₂, and it has a molecular weight of approximately 206.26 g/mol. The compound features a cyano group (-CN) and a phenyl group (-C₆H₅) attached to a double-bonded acrylate moiety. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive in various synthetic transformations.

The cyano group is known for its high electron-withdrawing ability, which can influence the reactivity and stability of the molecule. The phenyl group, on the other hand, provides aromatic stability and can participate in π-stacking interactions, which are crucial in supramolecular chemistry and materials science. The acrylate moiety is highly reactive and can undergo polymerization reactions, making Potassium 3-cyano-3-phenylacrylate an attractive monomer for polymer synthesis.

Synthesis Methods

The synthesis of Potassium 3-cyano-3-phenylacrylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of phenylacetonitrile with potassium hydroxide in the presence of an appropriate solvent. This reaction typically proceeds via a base-catalyzed elimination mechanism, leading to the formation of the desired product.

Another approach involves the condensation of phenylacetonitrile with potassium acrylate in a suitable solvent. This method is often preferred due to its simplicity and high yield. The reaction conditions, such as temperature, solvent choice, and catalyst selection, can significantly influence the yield and purity of the final product.

Applications in Organic Synthesis

Potassium 3-cyano-3-phenylacrylate has found extensive use in organic synthesis as a versatile building block for the construction of complex molecules. Its reactivity makes it an excellent starting material for various synthetic transformations, including nucleophilic additions, Michael additions, and Diels-Alder reactions.

In recent studies, researchers have explored the use of Potassium 3-cyano-3-phenylacrylate in the synthesis of biologically active compounds. For example, it has been used as a key intermediate in the preparation of certain anticancer agents and anti-inflammatory drugs. The ability to introduce functional groups such as cyano and phenyl into complex molecular frameworks makes it an invaluable tool in drug discovery and development.

Pharmaceutical Research

The pharmaceutical industry has shown significant interest in compounds derived from Potassium 3-cyano-3-phenylacrylate. Ongoing research focuses on understanding the pharmacological properties of these derivatives and their potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Potassium 3-cyano-3-phenylacrylate-derived compounds as potent inhibitors of specific enzymes involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as novel therapeutic agents for cancer treatment.

Materials Science Applications

Beyond its applications in organic synthesis and pharmaceutical research, Potassium 3-cyano-3-phenylacrylate has also found use in materials science. Its unique chemical structure makes it suitable for the development of advanced materials with tailored properties.

In polymer science, Potassium 3-cyano-3-phenylacrylate can be used as a monomer for the synthesis of functional polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In supramolecular chemistry, the aromatic phenyl group and cyano functionality of < strong >Potassium 3-cyano-3-phenylacrylate< / strong > enable the formation of well-defined supramolecular assemblies through non-covalent interactions such as π-stacking and hydrogen bonding. These assemblies have been explored for their use in drug delivery systems and stimuli-responsive materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. WhilePotassium 3-cyano-3-phenylacrylate< / strong >is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to ensure safe use. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and properly disposing of waste materials.

In conclusion,

< strong >Potassium 3-cyano-3-phenylacrylate< / strong >

(CAS No. 149373-58-0) is a multifunctional compound with a wide range of applications in organic synthesis,

< strong >pharmaceutical research,< / strong >

and materials science.

< strong >Its unique chemical structure< / strong >

and reactivity make it an invaluable tool for researchers across various fields.

< strong >Ongoing studies continue to uncover new possibilities< / strong >

for this compound,

< strong >highlighting its potential to contribute to advancements< / strong >

in science and technology.